Cas no 3158-70-1 (4-cyclobutylbenzoic acid)

• Product Name: 4-cyclobutylbenzoic acid
• CAS No: 3158-70-1
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• MDL: MFCD19440000
• CID: 317963
• PubChem ID: 277921
• Update Time: 2025-11-06

4-cyclobutylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 4-cyclobutyl-
• 4-Cyclobutylbenzoic acid
• 4-Cyclobutyl-benzoesaeure
• AC1Q5TVZ
• AG-J-14546
• AR-1G2029
• CTK1C5765
• NSC126988
• 4-cyclobutylbenzoic acid

• MDL： MFCD19440000
• Inchi： 1S/C11H12O2/c12-11(13)10-6-4-9(5-7-10)8-2-1-3-8/h4-8H,1-3H2,(H,12,13)
• InChI Key： PPXSFFCOYUIJKD-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)C1CCC1)=O

Computed Properties

• Exact Mass: 176.08376
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 37.3
• LogP: 2.65230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-cyclobutylbenzoic acid

Recent Advances in the Research of 4-Cyclobutylbenzoic Acid (CAS: 3158-70-1)

4-Cyclobutylbenzoic acid (CAS: 3158-70-1) is a cyclobutyl-substituted benzoic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of small-molecule inhibitors targeting various disease pathways. This research brief aims to summarize the latest findings related to 4-cyclobutylbenzoic acid, focusing on its synthesis, biological activity, and potential applications in drug discovery.

One of the most notable advancements in the synthesis of 4-cyclobutylbenzoic acid involves the optimization of cyclobutylation reactions using transition metal catalysts. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a highly efficient palladium-catalyzed cyclobutylation of benzoic acid derivatives, achieving a yield of over 85% for 4-cyclobutylbenzoic acid. This method not only improves the scalability of the synthesis but also reduces the environmental impact by minimizing the use of hazardous reagents. The study further highlighted the importance of 4-cyclobutylbenzoic acid as a versatile building block for the construction of more complex pharmacophores.

In terms of biological activity, recent research has identified 4-cyclobutylbenzoic acid as a promising scaffold for the development of kinase inhibitors. A 2024 preprint on bioRxiv reported that derivatives of 4-cyclobutylbenzoic acid exhibited potent inhibitory effects against cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The study utilized structure-activity relationship (SAR) analysis to identify key modifications that enhance binding affinity and selectivity. These findings suggest that 4-cyclobutylbenzoic acid derivatives could serve as lead compounds for the development of next-generation CDK inhibitors with improved efficacy and reduced off-target effects.

Beyond oncology, 4-cyclobutylbenzoic acid has also shown potential in the treatment of inflammatory diseases. A recent Nature Communications article (2023) revealed that a series of 4-cyclobutylbenzoic acid-based compounds exhibited strong anti-inflammatory activity by modulating the NF-κB signaling pathway. The researchers employed molecular docking and dynamic simulations to elucidate the binding interactions between these compounds and the NF-κB protein complex. These insights could pave the way for the design of novel anti-inflammatory drugs with enhanced specificity and reduced side effects.

In conclusion, the latest research on 4-cyclobutylbenzoic acid (CAS: 3158-70-1) underscores its versatility and potential as a key player in drug discovery. From optimized synthetic routes to promising biological activities, this compound continues to inspire innovative approaches in chemical biology and medicinal chemistry. Future studies should focus on further exploring its therapeutic applications, particularly in combination with emerging technologies such as AI-driven drug design and targeted delivery systems.